Ethyl 4-({[3-(2-methylpropoxy)phenyl]carbonyl}amino)benzoate

• IUPAC Name: ethyl 4-[[3-(2-methylpropoxy)benzoyl]amino]benzoate
• InChI: InChI=1S/C20H23NO4/c1-4-24-20(23)15-8-10-17(11-9-15)21-19(22)16-6-5-7-18(12-16)25-13-14(2)3/h5-12,14H,4,13H2,1-3H3,(H,21,22)
• InChI Key: LDCYILKQGONGJZ-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CC=C(C=C1)NC(=O)C2=CC(=CC=C2)OCC(C)C
• Molecular Formula: C20H23NO4
• Molecular Weight: 341.4 g/mol

Description

Ethyl 4-({[3-(2-methylpropoxy)phenyl]carbonyl}amino)benzoate is an organic compound that belongs to the class of esters. Esters are widely known for their pleasant odors and are often used in perfumes and flavoring agents . This particular compound features a complex structure with multiple functional groups, making it a subject of interest in various fields of scientific research.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of Ethyl 4-({[3-(2-methylpropoxy)phenyl]carbonyl}amino)benzoate typically involves esterification reactions. One common method is the reaction of 4-aminobenzoic acid with 3-(2-methylpropoxy)benzoyl chloride in the presence of a base such as triethylamine. The resulting intermediate is then esterified with ethanol under acidic conditions to yield the final product .

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated systems can enhance the efficiency and yield of the production process. Additionally, purification techniques such as recrystallization and chromatography are employed to ensure the purity of the final product .

Chemical Reactions Analysis

Types of Reactions

Ethyl 4-({[3-(2-methylpropoxy)phenyl]carbonyl}amino)benzoate can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding carboxylic acids.

Reduction: Reduction reactions can convert the ester group to an alcohol.

Substitution: Nucleophilic substitution reactions can replace the ester group with other functional groups.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO₄) and chromium trioxide (CrO₃).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH₄) and sodium borohydride (NaBH₄) are typically used.

Substitution: Nucleophiles like hydroxide ions (OH⁻) and amines can be used under basic conditions.

Major Products Formed

Oxidation: Formation of carboxylic acids.

Reduction: Formation of alcohols.

Substitution: Formation of substituted esters or amides.

Scientific Research Applications

Ethyl 4-({[3-(2-methylpropoxy)phenyl]carbonyl}amino)benzoate has several applications in scientific research:

Chemistry: Used as a reagent in organic synthesis and as a model compound in reaction mechanism studies.

Biology: Investigated for its potential biological activities, including antimicrobial and anti-inflammatory properties.

Medicine: Explored for its potential use in drug development and as a pharmaceutical intermediate.

Industry: Utilized in the production of specialty chemicals and as a precursor in the synthesis of more complex molecules

Mechanism of Action

The mechanism of action of Ethyl 4-({[3-(2-methylpropoxy)phenyl]carbonyl}amino)benzoate involves its interaction with specific molecular targets. The ester group can undergo hydrolysis to release the active components, which then interact with cellular pathways. The compound may inhibit certain enzymes or receptors, leading to its observed biological effects .

Comparison with Similar Compounds

Similar Compounds

• Ethyl benzoate
• Methyl benzoate
• Ethyl acetate
• Methyl butyrate

Uniqueness

Ethyl 4-({[3-(2-methylpropoxy)phenyl]carbonyl}amino)benzoate is unique due to its complex structure, which includes both ester and amide functional groups. This dual functionality allows it to participate in a wider range of chemical reactions compared to simpler esters like ethyl benzoate or ethyl acetate .